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Compound of Interest

Compound Name: SD-1008

Cat. No.: B15613485

Proper chemical disposal is a critical component of laboratory safety, governed by strict
regulations. The identifier "SD-1008" does not correspond to a unique, recognized chemical
substance. Instead, it appears as a product or catalog number for a variety of materials with
different compositions and associated hazards, including:

Biological Assay Kits (ELISA)

Adhesive Tapes and Coatings

Specific Steel Grades

Chemical Reagents (e.g., Potassium tert-Butoxide)

The disposal procedures for these items are fundamentally different. Providing a single
disposal plan for "SD-1008" would be impossible and dangerously misleading. Always refer to
the manufacturer-provided Safety Data Sheet (SDS) for the specific product you are using to
ensure safe and compliant disposal.

To illustrate the level of detail required for proper chemical waste management and to fulfill your
request for a procedural guide, we provide the following comprehensive disposal plan for a
common laboratory solvent: Methanol.

Proper Disposal Procedures for Methanol (CAS No.
67-56-1)
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This document provides essential safety and logistical information for the proper disposal of

Methanol. Researchers, scientists, and drug development professionals should adhere to these

procedures in conjunction with their institution's specific waste management policies and local

regulations.

Hazard and Property Summary

Methanol is a toxic and highly flammable liquid. Understanding its properties is the first step in

safe handling and disposal. All personnel handling methanol must be familiar with the
information in its Safety Data Sheet (SDS).

Table 1: Key Properties and Hazards of Methanol

Property Value Citation(s)
CAS Number 67-56-1 [1]
Molecular Formula CHsOH [1]

Physical State

Colorless Liquid

[1]

Flash Point

9.7 °C/49.5 °F (Closed Cup)

[1]

Boiling Point

64.7 °C / 148.5 °F

[1]

Flammability Limits

Lower: 6.0% / Upper: 36.0%

by volume in air

[1](2]

Primary Hazards

Highly Flammable, Toxic (if
swallowed, inhaled, or in
contact with skin), Causes
organ damage (optic nerve,

central nervous system).

[3]4]

EPA Hazardous Waste 1D

U154 (Toxic Waste), D001
(Ignitable Waste), FO03 (Spent

non-halogenated solvent)

[2](5]

Experimental Protocols: Waste Determination
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Before disposal, a waste determination must be performed to confirm the hazardous nature of
the waste stream. For methanol, this is typically straightforward based on knowledge of the
process generating the waste.

Methodology:

» Process Knowledge: Identify if the waste stream contains pure, spent, or contaminated
methanol. Any unused methanol declared for disposal is a hazardous waste.[5] Spent
methanol from a laboratory process (e.g., solvent extraction, cleaning) is classified as FO03
hazardous waste.[6]

o Characteristic Identification:

o Ignitability (D001): With a flash point below 60°C (140°F), methanol is an ignitable
hazardous waste.[6]

o Toxicity (U154): Methanol is a listed toxic waste.[2]

e Documentation: Record the waste determination process and results in the laboratory's
waste management log. This documentation is required by regulation.[5]

Step-by-Step Disposal Procedures

Adherence to this workflow is mandatory for ensuring safety and regulatory compliance.
Step 1: Segregation and Collection

o Collect all methanol-containing waste in a dedicated, compatible container. Do not mix with
other waste categories (e.g., halogenated solvents, aqueous waste).

e The container must be made of a material compatible with methanol (e.g., glass or
appropriate plastic) and have a secure, vapor-tight lid.

e The container must be situated at or near the point of generation.[5]
Step 2: Labeling

o Immediately label the waste container using your institution's official hazardous waste tag.
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e The label must clearly state:

o

"Hazardous Waste"

"Methanol"

[¢]

[¢]

The associated hazard characteristics: Ignitable (D001), Toxic (U154), F-Listed (FO03).

[e]

Accumulation Start Date (the date the first drop of waste enters the container).

o

The name and contact information of the generating researcher or lab.

Step 3: Safe Accumulation and Storage

o Keep the waste container tightly sealed at all times, except when adding waste.[5]

» Store the container in a designated Satellite Accumulation Area (SAA) that is well-ventilated.

e The storage area must be away from all sources of ignition, such as open flames, hot
surfaces, or sparking equipment.[2][7]

e Ensure secondary containment (e.g., a larger bin or tray) is used to capture any potential
leaks or spills.

Step 4: Spill Management

 In case of a small spill, absorb the methanol with an inert, non-combustible material like
vermiculite, sand, or diatomaceous earth.[8]

o Collect the contaminated absorbent material using non-sparking tools and place it in a
sealed, labeled hazardous waste container for disposal.

o For large spills, evacuate the area immediately and contact your institution's Environmental
Health & Safety (EHS) department.

Step 5: Arranging for Final Disposal
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» Do not dispose of methanol down the drain or in regular trash. This is a serious regulatory
violation.

e Once the waste container is full or has reached the institutional time limit for accumulation,
contact your EHS or Hazardous Waste Management department to schedule a pickup.

e Ensure all labeling is complete and accurate before the scheduled pickup.

Mandatory Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of methanol waste.
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Caption: Workflow for Methanol Waste Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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